Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester
Overview
Description
“Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester” is a derivative of benzoic acid, which is a white or colorless solid organic compound . The molecular formula of this compound is C8NO2 . It is also known as m-Aminobenzoic acid, methyl ester; Methyl-3-aminobenzoate; Methyl-m-aminobenzoate .
Synthesis Analysis
The synthesis of esters like “Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester” often involves the reaction of carboxylic acids with alcohols in the presence of an acid catalyst . In a study, 3-aminocarbonyl-3-butenoic acid methyl ester (ABM) was used as comonomers to formulate high molecular weight poly (acrylonitrile- co -3-amino-carbonyl-3-butenoic acid methyl ester) [P (AN- co -ABM)] copolymer by radical polymerization .Molecular Structure Analysis
The molecular structure of “Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester” can be viewed using computational tools . The molecular weight of this compound is 142.0911 .Chemical Reactions Analysis
Esters like “Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester” can undergo various reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . They can also be converted to amides via an aminolysis reaction .Scientific Research Applications
- Anticancer Agents : Researchers have synthesized derivatives of this compound and tested their inhibitory effects against specific targets. Some derivatives have demonstrated promising activities, making them potential candidates for anticancer drug development .
- Cytotoxic Activity : A fragment of this compound, (S)-methyl 3-(((benzyloxy)carbonyl)amino)-7-hydroxyheptanoate, shows moderate cytotoxic activity. Understanding its mechanism of action and optimizing its structure could lead to novel cancer therapies .
- Amino Acid Methyl Esters : Amino acid methyl esters are crucial intermediates in organic synthesis. They find applications in peptide synthesis, where they serve as building blocks for assembling peptides and proteins .
- Ester Hydrolysis : The ester bond in this compound can be cleaved back into a carboxylic acid and an alcohol. This reaction is useful in organic synthesis and polymer chemistry .
- Benzylic Bromination : The benzylic carbon adjacent to the aromatic ring can undergo bromination. This reaction introduces a bromine atom at the benzylic position, leading to new functionalization possibilities. Applications include the synthesis of complex molecules and natural products .
- Benzylic Oxidation : Benzylic oxidation with reagents like KMnO4 or H2CrO4 converts the benzylic C-H bond into a carbonyl group. This transformation is valuable for creating aldehydes or ketones in organic synthesis .
Medicinal Chemistry and Drug Development
Peptide Synthesis
Organic Synthesis and Polymer Materials
Functional Group Transformations
Safety and Hazards
Future Directions
In a study, high molecular weight poly (acrylonitrile- co -3-amino-carbonyl-3-butenoic acid methyl ester) [P (AN- co -ABM)] copolymer was found to be a better material for carbon fiber precursor . This suggests potential future applications of “Benzoic acid, 3-(aminocarbonyl)-5-chloro-, methyl ester” in the production of carbon fibers.
Mechanism of Action
Target of Action
Similar compounds such as benzoic acid derivatives are known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that esters, in general, can undergo hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, and reduction . The compound might interact with its targets, leading to changes at the molecular level.
Biochemical Pathways
Esters are known to participate in various biochemical reactions, including hydrolysis and aminolysis . These reactions can have downstream effects on various metabolic pathways.
Pharmacokinetics
Similar compounds are known to be absorbed and distributed in the body, metabolized (often through hydrolysis), and eventually excreted .
Result of Action
Similar compounds have been shown to exhibit various biological activities, such as antioxidant properties .
properties
IUPAC Name |
methyl 3-carbamoyl-5-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO3/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,1H3,(H2,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWHGADDUZRJHSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
917388-36-4 |
Source
|
| Record name | methyl 3-carbamoyl-5-chlorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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